Cas no 1247569-57-8 (2-cyclopentyl-2-(piperazin-1-yl)acetic acid)

• Product Name: 2-cyclopentyl-2-(piperazin-1-yl)acetic acid
• CAS No: 1247569-57-8
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD16668962
• CID: 5167671
• PubChem ID: 62072290
• Update Time: 2025-05-18

2-cyclopentyl-2-(piperazin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-2-(piperazin-1-yl)acetic acid
• 2-Cyclopentyl-2-piperazin-1-ylacetic acid

• MDL： MFCD16668962
• Inchi： 1S/C11H20N2O2/c14-11(15)10(9-3-1-2-4-9)13-7-5-12-6-8-13/h9-10,12H,1-8H2,(H,14,15)
• InChI Key： CGOSAEWGDNXLJI-UHFFFAOYSA-N
• SMILES： OC(C(C1CCCC1)N1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• XLogP3: -1.2
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-cyclopentyl-2-(piperazin-1-yl)acetic acid

Introduction to 2-cyclopentyl-2-(piperazin-1-yl)acetic acid (CAS No. 1247569-57-8)

2-cyclopentyl-2-(piperazin-1-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1247569-57-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclopentyl group linked to a piperazine moiety via an acetic acid bridge, exhibits structural features that make it a valuable scaffold for the development of novel bioactive agents. The combination of the cyclopentyl ring and the piperazine nitrogen atom provides a unique chemical environment that can be exploited for modulating biological targets, particularly in the realm of central nervous system (CNS) disorders and metabolic diseases.

The structural motif of 2-cyclopentyl-2-(piperazin-1-yl)acetic acid has garnered attention due to its potential pharmacological properties. The cyclopentyl group contributes to steric bulk and lipophilicity, which can influence membrane permeability and binding affinity, while the piperazine ring is a well-known pharmacophore found in numerous therapeutic agents, including antipsychotics, antidepressants, and antihistamines. The presence of an acetic acid moiety at the junction of these two groups further enhances its versatility as a synthetic intermediate.

In recent years, there has been growing interest in exploring derivatives of 2-cyclopentyl-2-(piperazin-1-yl)acetic acid for their potential applications in drug discovery. Researchers have leveraged this scaffold to develop compounds with enhanced binding affinity and improved pharmacokinetic profiles. For instance, modifications to the cyclopentyl ring or the piperazine nitrogen have led to the identification of molecules with promising activity in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These studies highlight the compound's utility as a starting point for structure-based drug design.

The piperazine moiety in 2-cyclopentyl-2-(piperazin-1-yl)acetic acid is particularly noteworthy for its ability to interact with various biological targets. Piperazine derivatives are known to exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are crucial in the metabolism of neurotransmitters like dopamine and serotonin. This has spurred investigations into using derivatives of this compound as potential therapeutics for disorders associated with neurotransmitter imbalances.

Moreover, the cyclopentyl group contributes to the overall physicochemical properties of 2-cyclopentyl-2-(piperazin-1-yl)acetic acid, influencing factors such as solubility, metabolic stability, and distribution within biological systems. This makes it an attractive candidate for further optimization in drug development pipelines. Computational modeling and high-throughput screening techniques have been employed to identify analogs of this compound that may exhibit improved efficacy or reduced side effects compared to existing treatments.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex derivatives of 2-cyclopentyl-2-(piperazin-1-yl)acetic acid, facilitating more extensive pharmacological evaluations. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in introducing structural diversity while maintaining key pharmacophoric elements. These synthetic strategies have allowed researchers to explore a wide range of chemical space, leading to the discovery of novel compounds with therapeutic potential.

The compound's relevance extends beyond CNS disorders; it has also been investigated for its role in modulating metabolic pathways. The acetic acid bridge in 2-cyclopentyl-2-(piperazin-1-yl)acetic acid can serve as a site for further functionalization, enabling the development of molecules that interact with receptors or enzymes involved in glucose homeostasis and lipid metabolism. Such interactions are particularly pertinent given the increasing prevalence of metabolic syndromes worldwide.

In conclusion, 2-cyclopentyl-2-(piperazin-1-yl)acetic acid (CAS No. 1247569-57-8) represents a promising scaffold for pharmaceutical innovation. Its unique structural features, combined with its versatility in synthetic chemistry, make it an attractive candidate for further exploration in drug discovery efforts targeting neurological and metabolic diseases. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play a significant role in the development of next-generation therapeutics.